Cas no 1082507-99-0 (4-[(4-Bromo-2-chlorophenyl)methyl]piperidine)

• Product Name: 4-[(4-Bromo-2-chlorophenyl)methyl]piperidine
• CAS No: 1082507-99-0
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6014058
• PubChem ID: 28293589
• Update Time: 2024-01-16

4-[(4-Bromo-2-chlorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromo-2-chlorophenyl)methyl]piperidine
• EN300-1668616
• 1082507-99-0
• 4-[(4-Bromo-2-chlorophenyl)methyl]piperidine

• Inchi： 1S/C12H15BrClN/c13-11-2-1-10(12(14)8-11)7-9-3-5-15-6-4-9/h1-2,8-9,15H,3-7H2
• InChI Key： JAVODEIJOVIECJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC1CCNCC1

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines